Cas no 22305-57-3 (3,8-Diazabicyclo[3.2.1]octane-8-aceticacid)

• Product Name: 3,8-Diazabicyclo[3.2.1]octane-8-aceticacid
• CAS No: 22305-57-3
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 250696
• PubChem ID: 45099553
• Update Time: 2025-04-19

3,8-Diazabicyclo[3.2.1]octane-8-aceticacid Chemical and Physical Properties

Names and Identifiers

• 1-BUTYLPIPERAZINE-2,3-DIONE
• 2-(3,8-diazabicyclo[3.2.1]octan-8-yl)acetic acid
• 3,8-Diazabicyclo[3.2.1]octane-8-aceticacid
• (3,8-diaza-bicyclo[3.2.1]oct-8-yl)-acetic acid
• (3,8-Diaza-bicyclooctyl-8)-essigsaeure
• 3,8-DIAZABICYCLO[3.2.1]OCT-8-YLACETIC ACID
• 3,8-Diazabicyclo[3.2.1]octane-8-aceticacid(8CI,9CI)
• AG-E-62982
• CTK1A1025
• (3,8-Diazabicyclo[3.2.1]octan-8-yl)acetic acid
• DTXSID20667957
• 22305-57-3

• Inchi： 1S/C8H14N2O2/c11-8(12)5-10-6-1-2-7(10)4-9-3-6/h6-7,9H,1-5H2,(H,11,12)
• InChI Key： PVNLZWFIKODNHK-UHFFFAOYSA-N
• SMILES： OC(CN1C2CNCC1CC2)=O

Computed Properties

• Exact Mass: 170.10600
• Monoisotopic Mass: 170.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: -2.5

Experimental Properties

• PSA: 52.57000
• LogP: -0.22610